Cas no 2680888-70-2 (benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate)

• Product Name: benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate
• CAS No: 2680888-70-2
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5627688
• PubChem ID: 165925450
• Update Time: 2025-10-28

benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295409
• 2680888-70-2
• benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate

• Inchi： 1S/C19H23NO4/c1-15(13-21)20(12-18(22)17-10-6-3-7-11-17)19(23)24-14-16-8-4-2-5-9-16/h2-11,15,18,21-22H,12-14H2,1H3
• InChI Key： NULAYUYHGYUOOX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN(C(=O)OCC1C=CC=CC=1)C(C)CO

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Additional information on benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate

Research Briefing on Benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate (CAS: 2680888-70-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in novel carbamate derivatives, particularly benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate (CAS: 2680888-70-2). This compound has emerged as a promising candidate for various therapeutic applications due to its unique structural features and potential biological activities. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions to improve the efficiency of the synthesis, employing advanced catalytic systems and green chemistry principles. The compound's structural characterization has been confirmed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity and reproducibility for further studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate exhibits significant inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with further investigations underway to elucidate its precise mechanism of action. Additionally, the compound's pharmacokinetic properties, including its stability, solubility, and bioavailability, are currently being evaluated to assess its suitability for in vivo applications.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the development of benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate as a lead compound for drug discovery. Its modular structure allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize its therapeutic efficacy. Computational modeling and molecular docking studies have also been employed to predict its interactions with biological targets, providing valuable insights for rational drug design.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity, metabolic stability, and formulation optimization need to be addressed through comprehensive preclinical studies. However, the growing body of research on benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate underscores its significance as a versatile scaffold in medicinal chemistry, with the potential to yield novel therapeutics for a range of diseases.

In conclusion, benzyl N-(2-hydroxy-2-phenylethyl)-N-(1-hydroxypropan-2-yl)carbamate (CAS: 2680888-70-2) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique properties and promising biological activities make it a valuable candidate for further investigation and development. Continued interdisciplinary efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application.